Technical Guide: Chemical Properties of 3-Mercaptopentan-2-one-d2
Technical Guide: Chemical Properties of 3-Mercaptopentan-2-one-d2
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties of 3-Mercaptopentan-2-one and its deuterated analog, 3-Mercaptopentan-2-one-d2. This document details the physicochemical properties, proposed synthetic pathways, analytical methodologies, and its role in chemical reactions, particularly the Maillard reaction.
Core Chemical Properties
3-Mercaptopentan-2-one is a sulfur-containing ketone known for its characteristic savory, meat-like aroma, making it a significant compound in the flavor and fragrance industry.[1] Its deuterated analog, 3-Mercaptopentan-2-one-d2, where two hydrogen atoms on the C4-methylene group are replaced by deuterium, is a valuable tool in mechanistic studies, metabolic profiling, and as an internal standard in quantitative analysis.
Physicochemical Data
The following tables summarize the key physicochemical properties of 3-Mercaptopentan-2-one. The data for the deuterated analog, 3-Mercaptopentan-2-one-d2, are predicted based on the non-deuterated compound and known effects of deuteration.
Table 1: General Properties of 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2
| Property | 3-Mercaptopentan-2-one | 3-Mercaptopentan-2-one-d2 (Predicted) |
| Molecular Formula | C₅H₁₀OS | C₅H₈D₂OS |
| Molecular Weight | 118.20 g/mol [2] | 120.21 g/mol |
| Appearance | Colorless to pale yellow liquid | Colorless to pale yellow liquid |
| Odor | Sulfurous, alliaceous, meaty[1] | Similar to non-deuterated form |
| CAS Number | 67633-97-0[2] | Not available |
Table 2: Physical Properties of 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2
| Property | 3-Mercaptopentan-2-one | 3-Mercaptopentan-2-one-d2 (Predicted) |
| Boiling Point | 52 °C at 11 mmHg | Slightly higher than non-deuterated form |
| Density | 0.988 g/cm³ | Slightly higher than non-deuterated form |
| Vapor Pressure | 2.74 mmHg at 25 °C | Slightly lower than non-deuterated form |
| logP (Octanol/Water) | 1.20 | 1.20 |
| Solubility | Slightly soluble in water; soluble in alcohol | Similar to non-deuterated form |
Spectral Data
Table 3: Predicted Spectroscopic Data for 3-Mercaptopentan-2-one
| ¹H NMR (Predicted) | Chemical Shift (ppm) | Multiplicity | Integration | Assignment |
| ~2.2 | s | 3H | H1 (CH₃-C=O) | |
| ~3.5 | t | 1H | H3 (CH-SH) | |
| ~1.6 | m | 2H | H4 (CH₂) | |
| ~1.0 | t | 3H | H5 (CH₃) | |
| ~1.8 | d | 1H | SH | |
| ¹³C NMR (Predicted) | Chemical Shift (ppm) | Assignment | ||
| ~210 | C2 (C=O) | |||
| ~55 | C3 (CH-SH) | |||
| ~30 | C4 (CH₂) | |||
| ~25 | C1 (CH₃-C=O) | |||
| ~12 | C5 (CH₃) | |||
| Mass Spectrometry (GC-MS) | m/z | Relative Intensity | Plausible Fragment | |
| 118 | Moderate | [M]⁺ | ||
| 75 | High | [M - C₂H₅]⁺ | ||
| 43 | High | [CH₃CO]⁺ |
Experimental Protocols
Proposed Synthesis of 3-Mercaptopentan-2-one-d2
A plausible synthetic route to 3-Mercaptopentan-2-one involves the conjugate addition of a sulfur nucleophile to an α,β-unsaturated ketone. For the deuterated analog, a deuteration step is incorporated.
This starting material can be synthesized via an aldol condensation of acetaldehyde and acetone, followed by dehydration.
A common method for α-deuteration of ketones involves base- or acid-catalyzed exchange with a deuterium source like D₂O.
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Materials: Pentan-2-one, Deuterium oxide (D₂O), Sodium deuteroxide (NaOD) or deuterated acid (e.g., DCl).
-
Procedure:
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Dissolve pentan-2-one in an excess of D₂O.
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Add a catalytic amount of NaOD.
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Stir the mixture at room temperature or with gentle heating for several hours to allow for H/D exchange at the α-positions. The C4 position is more sterically accessible for deprotonation and subsequent deuteration.
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Monitor the reaction progress by ¹H NMR spectroscopy, observing the disappearance of the signal corresponding to the C4 protons.
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Upon completion, neutralize the reaction with a deuterated acid.
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Extract the deuterated ketone with a suitable organic solvent (e.g., diethyl ether).
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Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield pentan-2-one-4,4-d2.
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The deuterated ketone can be brominated at the α-position.
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Materials: Pentan-2-one-4,4-d2, N-Bromosuccinimide (NBS), catalytic amount of acid.
-
Procedure:
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Dissolve the deuterated ketone in a suitable solvent (e.g., carbon tetrachloride).
-
Add NBS and a catalytic amount of a radical initiator (e.g., AIBN) or acid.
-
Heat the mixture under reflux and monitor the reaction by TLC or GC.
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After completion, cool the reaction, filter off the succinimide, and wash the filtrate.
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Remove the solvent under reduced pressure.
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The final step involves the reaction of the α-bromo ketone with a sulfur nucleophile.
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Materials: 3-Bromo-pentan-2-one-4,4-d2, Sodium hydrosulfide (NaSH) or Thioacetic acid followed by hydrolysis.
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Procedure using NaSH:
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Dissolve the bromo-ketone in a polar aprotic solvent (e.g., DMF or acetone).
-
Cool the solution in an ice bath and add a solution of NaSH in water or ethanol dropwise.
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Stir the reaction mixture at low temperature and allow it to warm to room temperature.
-
Monitor the reaction by TLC or GC.
-
Upon completion, pour the reaction mixture into water and extract with an organic solvent.
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Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by distillation or column chromatography to obtain 3-Mercaptopentan-2-one-d2.
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GC-MS Analysis of Volatile Sulfur Compounds
This protocol is adapted for the analysis of volatile sulfur compounds in a food matrix.[3][4][5]
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Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):
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Place a known amount of the sample (e.g., 5 g of a food matrix) into a 20 mL headspace vial.
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Add a saturated solution of NaCl to enhance the release of volatiles.
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If analyzing for thiols, addition of a small amount of an antioxidant (e.g., EDTA) can prevent oxidation.[5]
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Seal the vial and equilibrate at a controlled temperature (e.g., 40-60 °C) for a defined period (e.g., 15-30 minutes) with agitation.
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Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a specific time (e.g., 20-40 minutes) to adsorb the volatile compounds.
-
-
Gas Chromatography (GC) Conditions:
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Injector: Splitless mode, 250 °C.
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Column: A non-polar or medium-polarity column suitable for flavor analysis (e.g., DB-5ms, HP-INNOWax).
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Oven Program: Start at 40 °C, hold for 2 minutes, ramp to 240 °C at a rate of 5-10 °C/min, and hold for 5 minutes.
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Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).
-
-
Mass Spectrometry (MS) Conditions:
-
Ionization: Electron Ionization (EI) at 70 eV.
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Mass Range: Scan from m/z 35 to 350.
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Ion Source Temperature: 230 °C.
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Quadrupole Temperature: 150 °C.
-
-
Data Analysis:
-
Identify compounds by comparing their mass spectra with libraries (e.g., NIST, Wiley) and by retention indices.
-
For quantitative analysis, use a deuterated internal standard like 3-Mercaptopentan-2-one-d2.
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Signaling Pathways and Logical Relationships
3-Mercaptopentan-2-one is a known product of the Maillard reaction, a complex series of chemical reactions between amino acids and reducing sugars that occurs upon heating and is responsible for the browning and flavor of many cooked foods.[6][7][8]
Formation in the Maillard Reaction
The formation of 3-Mercaptopentan-2-one in the Maillard reaction typically involves the reaction of a pentose sugar (like ribose) with a sulfur-containing amino acid (like cysteine).[7] A key intermediate in this pathway is 1,4-dideoxypento-2,3-diulose.[6]
Caption: Proposed Maillard reaction pathway for 3-Mercaptopentan-2-one formation.
Experimental Workflow for Synthesis and Analysis
The following diagram illustrates a logical workflow for the synthesis and subsequent analysis of 3-Mercaptopentan-2-one-d2.
Caption: Workflow for the synthesis and analysis of 3-Mercaptopentan-2-one-d2.
References
- 1. 3-mercapto-2-pentanone [thegoodscentscompany.com]
- 2. 3-Mercapto-2-pentanone | C5H10OS | CID 62237 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS-SPME/GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
- 6. Alpha-mercaptoketone formation during the maillard reaction of cysteine and [1-(13)C]ribose - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Formation of aroma compounds from ribose and cysteine during the Maillard reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Maillard reaction - Wikipedia [en.wikipedia.org]
